Cas no 31592-26-4 (Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)-)

• Product Name: Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)-
• CAS No: 31592-26-4
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 2948610
• Update Time: 2025-03-29

Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)-

• Inchi： 1S/C18H18O3/c1-18(2,3)13-9-10-14(17(20)21)15(11-13)16(19)12-7-5-4-6-8-12/h4-11H,1-3H3,(H,20,21)
• InChI Key： YOQDGPBVHQXIMR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(C)(C)C)C=C1C(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Melting Point: 163-164 °C
• Boiling Point: 458.2±45.0 °C(Predicted)
• pka: 3.74±0.10(Predicted)